molecular formula C26H31N3O5 B2403196 Methyl 2,4-dioxo-3-(6-oxo-6-((4-phenylbutan-2-yl)amino)hexyl)-1,2,3,4-tetrahydroquinazoline-7-carboxylate CAS No. 896385-46-9

Methyl 2,4-dioxo-3-(6-oxo-6-((4-phenylbutan-2-yl)amino)hexyl)-1,2,3,4-tetrahydroquinazoline-7-carboxylate

Cat. No.: B2403196
CAS No.: 896385-46-9
M. Wt: 465.55
InChI Key: GZZZRNLEUPSHPH-UHFFFAOYSA-N
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Description

Methyl 2,4-dioxo-3-(6-oxo-6-((4-phenylbutan-2-yl)amino)hexyl)-1,2,3,4-tetrahydroquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C26H31N3O5 and its molecular weight is 465.55. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Approaches

Researchers have developed methods for synthesizing protected methyl tetrahydroisoquinoline derivatives, employing strategies such as cleavage of functionalized dihydrooxazoles and focused microwave technology. This methodology showcases the synthetic versatility and potential applications of tetrahydroquinoline derivatives in pharmaceutical chemistry (Lerestif et al., 1999).

Heterocyclic Derivative Syntheses

The palladium-catalyzed oxidative cyclization-alkoxycarbonylation has been utilized to synthesize various heterocyclic derivatives, including tetrahydrofuran, dioxolane, oxazoline, dihydropyridinone, and tetrahydropyridinedione derivatives. Such chemical reactions highlight the compound's role in the synthesis of complex molecular structures with potential pharmacological activities (Bacchi et al., 2005).

Structural Analysis

Methyl tetrahydroquinoline carboxylates have been synthesized and structurally analyzed, demonstrating the feasibility of producing various substituted derivatives. X-ray structural analysis has been employed to determine the molecular structure of these compounds, providing insights into their chemical properties and potential applications (Rudenko et al., 2012).

Antimicrobial Potential

Some quinazolinone and thiazolidinone derivatives have been synthesized and evaluated for their antimicrobial activities. These compounds were screened against various bacterial and fungal strains, indicating their potential as antimicrobial agents. The synthesis and evaluation of these derivatives underscore the medicinal chemistry applications of tetrahydroquinoline derivatives (Desai et al., 2011).

Properties

IUPAC Name

methyl 2,4-dioxo-3-[6-oxo-6-(4-phenylbutan-2-ylamino)hexyl]-1H-quinazoline-7-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H31N3O5/c1-18(12-13-19-9-5-3-6-10-19)27-23(30)11-7-4-8-16-29-24(31)21-15-14-20(25(32)34-2)17-22(21)28-26(29)33/h3,5-6,9-10,14-15,17-18H,4,7-8,11-13,16H2,1-2H3,(H,27,30)(H,28,33)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZZZRNLEUPSHPH-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(CCC1=CC=CC=C1)NC(=O)CCCCCN2C(=O)C3=C(C=C(C=C3)C(=O)OC)NC2=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H31N3O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

465.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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